molecular formula C12H6ClFINO B8550820 (4-Chlorophenyl)(2-fluoro-4-iodopyridin-3-yl)methanone

(4-Chlorophenyl)(2-fluoro-4-iodopyridin-3-yl)methanone

Cat. No.: B8550820
M. Wt: 361.54 g/mol
InChI Key: VZAYEIJKHOXRPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Chlorophenyl)(2-fluoro-4-iodopyridin-3-yl)methanone is a useful research compound. Its molecular formula is C12H6ClFINO and its molecular weight is 361.54 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6ClFINO

Molecular Weight

361.54 g/mol

IUPAC Name

(4-chlorophenyl)-(2-fluoro-4-iodopyridin-3-yl)methanone

InChI

InChI=1S/C12H6ClFINO/c13-8-3-1-7(2-4-8)11(17)10-9(15)5-6-16-12(10)14/h1-6H

InChI Key

VZAYEIJKHOXRPE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)C2=C(C=CN=C2F)I)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-chlorophenyl)(2-fluoro-4-iodopyridin-3-yl)methanol (2.17 g, 5.98 mmol) in CH2Cl2 (100 mL) was added manganese dioxide (10.40 g, 120 mmol) at room temperature. The reaction was heated to 45° C. for 3 h before the heterogeneous mixture was filtered through a pad of silica gel. The cake was rinsed with EtOAc, and the filtrate was concentrated to dryness under vacuum. The residue was used in the next step without any additional purification. LC/MS m/z 362 [M+H]+.
Quantity
2.17 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.4 g
Type
catalyst
Reaction Step One

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